Cas no 2287301-35-1 (9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid)

• Product Name: 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid
• CAS No: 2287301-35-1
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6074215
• PubChem ID: 165737728
• Update Time: 2025-06-08

9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid
• EN300-1716055
• 2287301-35-1
• 9-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid

• Inchi： 1S/C25H26N2O5/c28-22-13-25(21(14-26-22)23(29)30)9-11-27(12-10-25)24(31)32-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,28)(H,29,30)
• InChI Key： FNMHWMRVCRPROZ-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CC2)C(C(=O)O)CN1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid

Introduction to 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid (CAS No. 2287301-35-1)

9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid (CAS No. 2287301-35-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid is composed of a spirocyclic core with a fluorenyl group and a carboxylic acid moiety. The spirocyclic framework provides structural rigidity and conformational stability, which are crucial for optimizing the compound's pharmacological properties. The fluorenyl group, known for its aromaticity and hydrophobicity, contributes to the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression and inflammatory responses. This makes it a promising lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid has been investigated for its potential as a prodrug candidate. Prodrugs are biologically inactive derivatives that are converted into their active form through metabolic processes within the body. The carboxylic acid moiety in this compound can be readily modified to create prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity.

The synthesis of 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid involves several well-established organic reactions, including coupling reactions and cyclization steps. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound accessible for large-scale production and further pharmaceutical development.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating a related spirocyclic compound as a treatment for advanced solid tumors demonstrated significant tumor shrinkage in a subset of patients with minimal adverse effects. These findings underscore the therapeutic potential of compounds like 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid.

In conclusion, 9-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid (CAS No. 2287301-35-1) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, paving the way for innovative treatments in the future.